Cas no 93778-22-4 (Isopropyl alpha-methyl-beta-oxopyrazinepropionate)

• Product Name: Isopropyl alpha-methyl-beta-oxopyrazinepropionate
• CAS No: 93778-22-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 812303
• PubChem ID: 44148771
• Update Time: 2025-04-19

Isopropyl alpha-methyl-beta-oxopyrazinepropionate Chemical and Physical Properties

Names and Identifiers

• Isopropyl alpha-methyl-beta-oxopyrazinepropionate
• propan-2-yl 2-methyl-3-oxo-3-pyrazin-2-ylpropanoate
• 93778-22-4
• Propan-2-yl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate
• EINECS 298-157-5
• ISOPROPYL 2-METHYL-3-OXO-3-(PYRAZIN-2-YL)PROPANOATE
• DTXSID90918024

• Inchi： 1S/C11H14N2O3/c1-7(2)16-11(15)8(3)10(14)9-6-12-4-5-13-9/h4-8H,1-3H3
• InChI Key： ZUJXPOANNBUCDQ-UHFFFAOYSA-N
• SMILES： O(C(C(C(C1C=NC=CN=1)=O)C)=O)C(C)C

Computed Properties

• Exact Mass: 222.1
• Monoisotopic Mass: 222.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2A^2
• XLogP3: 1.2